3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-1-yl]-(2-fluorophenyl)methanone
• InChI: InChI=1S/C21H20FN3O4/c1-27-17-10-9-13(12-18(17)28-2)19-23-20(29-24-19)16-8-5-11-25(16)21(26)14-6-3-4-7-15(14)22/h3-4,6-7,9-10,12,16H,5,8,11H2,1-2H3
• InChI Key: SLVQBWHVBKRIRG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)C3CCCN3C(=O)C4=CC=CC=C4F)OC
• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol

Description

3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole, also known as DFP-10825, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have unique properties that make it useful in a variety of research settings, particularly in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been found to bind selectively to certain receptors and enzymes, which can affect the activity of these proteins and ultimately lead to changes in cellular function.
Biochemical and Physiological Effects:
Studies have shown that 3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole can have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of enzyme activity, and the alteration of intracellular signaling pathways. These effects can have important implications for the study of various disease processes and the development of new therapeutic agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole in lab experiments is its selectivity for certain receptors and enzymes, which can allow for more precise manipulation of cellular function. However, this compound can also have limitations in terms of its solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research involving 3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole, including the development of new therapeutic agents for various diseases, the study of the role of specific receptors and enzymes in disease processes, and the investigation of the compound's effects on different cell types and tissues. Further research is needed to fully understand the potential applications of this compound and to explore its mechanisms of action in greater detail.

Synthesis Methods

The synthesis of 3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole involves several steps, including the preparation of the 2-fluorobenzoyl pyrrolidine intermediate, which is then reacted with 3,4-dimethoxyphenyl hydrazine to form the oxadiazole ring. This reaction is typically carried out under controlled conditions to ensure high yields and purity of the final product.

Scientific Research Applications

3-(3,4-Dimethoxyphenyl)-5-[1-(2-fluorobenzoyl)pyrrolidin-2-yl]-1,2,4-oxadiazole has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and biochemistry. This compound has been found to have unique properties that make it useful in the study of various biochemical and physiological processes, including receptor binding, enzyme activity, and signal transduction.